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Physical & Chemical Properties of 6-Methyl-1-
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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 6-Methyl-1-heptanol

CAS No.: 26952-21-6

Cat. No.: S581708

The table below summarizes the fundamental properties of 6-Methyl-1-heptanol (CAS 1653-40-3) that are

critical for selecting and optimizing a purification method, such as distillation or liquid chromatography.

Property Value Source | Comment
CAS Number 1653-40-3 [1][2] [3]
Molecular Formula CsH1s0 [1]12] [3]
Molecular Weight 130.23 g/mol [1] [2] [3]
Appearance Colourless transparent [1][3]
liquid
Boiling Point 187°C (460 K) Value consistent across multiple sources
[2] [3].
Melting Point -106°C [3]
Density 0.8175 g/cm3 [3]
Refractive Index 1.4255 [3]
LogP (estimated) 2.721 Indicates hydrophobicity [3].
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Property Value Source | Comment
Vaporization Enthalpy 61.0 kJ/mol At 383K [2].
(AvapH)

A Framework for Designing Your Purification Protocol

Since explicit protocols are not available, you can develop an effective purification strategy by combining
the compound's properties with general principles of chemical purification. Here is a logical workflow to

guide your experimental design.
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Based on this workflow, here are the key considerations for the most applicable methods:

e Distillation: This is the most straightforward method given that 6-Methyl-1-heptanol is a liquid with a
well-defined boiling point of 187°C [3]. You can use simple or fractional distillation. The known
enthalpy of vaporization (61.0 kd/mol) [2] is valuable for engineering calculations in this process.

¢ Liquid Chromatography: For achieving very high purity, especially to separate compounds with
similar boiling points or structural isomers, liquid chromatography is highly effective.

o Scale: The purification scale is defined by your required yield and the complexity of the mixture
[4]. You can work at analytical, semi-preparative, or preparative scales on modern HPLC
systems without necessarily changing the core method [4].

o Mode: Reversed-Phase Chromatography is a suitable starting point due to the compound's
hydrophobic nature (estimated LogP of 2.721) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s581708?utm_src=pdf-bulk
https://www.smolecule.com/products/s581708?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

